The crystal structure of Acanthamoeba Polyphaga mimivirus R655 and its potential glycosaminoglycan glycosyltransferase activity
The reaction included 1 μM R655 enzyme, 100 μM UDP-glucose (MilliporeSigma), and 0.2 mg/mL glycosaminoglycans (heparin, hyaluronan, and chondroitin sulfate from MilliporeSigma; heparan sulfate and dermatan sulfate from MedChem Express; keratan sulfate from BenchChem) or 4 μM bovine type I collagen (TeloCol® from Advanced Biomatrix) or recombinant collagens as substrates unless stated otherwise.
